Cas no 90646-34-7 (Cyclopentanecarboxylic acid, 2-(1-methylethyl)-)

• Product Name: Cyclopentanecarboxylic acid, 2-(1-methylethyl)-
• CAS No: 90646-34-7
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5907466
• PubChem ID: 14952532
• Update Time: 2024-03-01

Cyclopentanecarboxylic acid, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-(1-methylethyl)-
• EN300-2981058
• 2-(propan-2-yl)cyclopentane-1-carboxylic acid
• SCHEMBL10289797
• 90646-34-7
• AKOS019576972

• Inchi： 1S/C9H16O2/c1-6(2)7-4-3-5-8(7)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： QIXQEMOUUOKOLL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCC1C(C)C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 243.5±8.0 °C(Predicted)
• pka: 4.78±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives